Cas no 35205-21-1 (3-(2,5-Dimethoxyphenyl)-2-methyl-1-propene)

• Product Name: 3-(2,5-Dimethoxyphenyl)-2-methyl-1-propene
• CAS No: 35205-21-1
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD09801185
• CID: 1067775
• PubChem ID: 12867991
• Update Time: 2025-11-01

3-(2,5-Dimethoxyphenyl)-2-methyl-1-propene Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dimethoxyphenyl)-2-methyl-1-propene
• LogP
• 35205-21-1
• MFCD09801185
• DB-182580
• 1,4-Dimethoxy-2-(2-methylprop-2-en-1-yl)benzene
• DTXSID80511922
• 1,4-Dimethoxy-2-(2-methylallyl)benzene
• AKOS006328404
• 1,4-dimethoxy-2-(2-methylprop-2-enyl)benzene

• MDL： MFCD09801185
• Inchi： 1S/C12H16O2/c1-9(2)7-10-8-11(13-3)5-6-12(10)14-4/h5-6,8H,1,7H2,2-4H3
• InChI Key： GFDWDPQVQYEJCD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CC(=C)C)OC

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-(2,5-Dimethoxyphenyl)-2-methyl-1-propene

Comprehensive Overview of 3-(2,5-Dimethoxyphenyl)-2-methyl-1-propene (CAS No. 35205-21-1)

3-(2,5-Dimethoxyphenyl)-2-methyl-1-propene, with the CAS number 35205-21-1, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique dimethoxyphenyl and methylpropene functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for researchers exploring aromatic substitutions, polymer precursors, and pharmaceutical intermediates.

In recent years, the demand for high-purity organic intermediates like 3-(2,5-Dimethoxyphenyl)-2-methyl-1-propene has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly focusing on optimizing its production to minimize environmental impact, aligning with global trends such as the circular economy and carbon footprint reduction. The compound's role in catalysis and ligand design further highlights its relevance in cutting-edge applications.

One of the most frequently asked questions about CAS No. 35205-21-1 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, making it suitable for diverse reaction environments. Additionally, its stability at room temperature ensures ease of handling in laboratory settings, a critical factor for process scalability.

The synthetic pathways for 3-(2,5-Dimethoxyphenyl)-2-methyl-1-propene often involve Friedel-Crafts alkylation or cross-coupling reactions, which are topics of high interest in academic and industrial research. Recent publications have explored microwave-assisted synthesis as a method to enhance yield and reduce reaction times, addressing the growing demand for energy-efficient chemical processes.

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In conclusion, 3-(2,5-Dimethoxyphenyl)-2-methyl-1-propene (CAS No. 35205-21-1) represents a critical building block in modern chemistry. Its applications span material science, medicinal chemistry, and industrial catalysis, making it a focal point for innovation. As research continues to uncover new uses for this compound, its importance in both academic and commercial sectors is expected to grow exponentially.